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Compound of Interest

Compound Name: Yttrium trifluoroacetate

Cat. No.: B1630765 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for yttrium
trifluoroacetate powder, a compound increasingly utilized in chemical synthesis and materials

science. Due to the limited availability of specific toxicological data for this compound, this

guide also includes information on related yttrium compounds and trifluoroacetate salts to

provide a broader understanding of potential hazards. All personnel handling this substance

must be adequately trained in laboratory safety and chemical handling procedures.

Chemical and Physical Properties
Yttrium trifluoroacetate is a white crystalline powder. A summary of its key physical and

chemical properties is provided in the table below.

Property Value

Chemical Name Yttrium(III) trifluoroacetate

CAS Number 304851-95-4[1]

Molecular Formula Y(CF₃CO₂)₃

Molecular Weight 427.95 g/mol (anhydrous basis)[1]

Appearance White to off-white powder or crystals[1]

Solubility Insoluble in water[2]
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Hazard Identification and Classification
Yttrium trifluoroacetate is classified as a hazardous substance. The primary hazards are

related to irritation of the skin, eyes, and respiratory tract.

Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Skin Irritation

(Category 2)
alt text Warning

H315: Causes skin

irritation[1]

Eye Irritation

(Category 2A)
alt text Warning

H319: Causes serious

eye irritation[1]

Specific Target Organ

Toxicity - Single

Exposure (Category

3), Respiratory Tract

Irritation

alt text Warning
H335: May cause

respiratory irritation[1]

Toxicological Information
Specific quantitative toxicological data, such as LD50 and LC50 values for yttrium
trifluoroacetate, are not readily available in the public domain. The toxicological properties

have not been fully investigated[3]. Therefore, a precautionary approach is essential. The

following table summarizes available toxicological information for related compounds.
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Compound/Ion Route Species Value Reference

Yttrium

Compounds (as

Y)

- -
NIOSH REL: 1

mg/m³ TWA
[4]

Yttrium

Compounds (as

Y)

- -
OSHA PEL: 1

mg/m³ TWA
[4]

Yttrium Oxide

(Y₂O₃)
Oral Rat

LDLo: >10,000

mg/kg
[4]

Yttrium Oxide

(Y₂O₃)
Oral Mouse

LDLo: >6,000

mg/kg
[4]

Trifluoroacetate

(TFA) salts
-

Aquatic

Organisms

Low to moderate

toxicity
[2]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE for the specific

handling procedures. The following diagram illustrates a general PPE selection process.
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Start: Handling Yttrium
Trifluoroacetate Powder

Assess Task:
- Quantity
- Duration

- Potential for dust generation

Eye Protection

Safety Glasses with
Side Shields

Small quantities,
low dust potential

Chemical Splash Goggles

Large quantities or
high dust potential

Hand Protection

Nitrile Gloves

Body Protection

Standard Lab Coat

Respiratory Protection

N95 Dust Mask

Dust generation likely

No Respiratory
Protection Required

Handled in a fume hood
with no dust generation

End: Proceed with
Handling

Click to download full resolution via product page

Caption: PPE Selection Workflow for Yttrium Trifluoroacetate Powder.

Engineering Controls
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Work with yttrium trifluoroacetate powder in a well-ventilated area, preferably in a certified

chemical fume hood, especially when handling larger quantities or when dust generation is

likely.

Ensure that eyewash stations and safety showers are readily accessible and in good working

order.

Handling Procedures
Avoid contact with skin, eyes, and clothing.

Avoid breathing dust.

Wash hands thoroughly after handling.

Use non-sparking tools.

Keep away from incompatible materials such as strong oxidizing agents.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.

Store away from incompatible materials.

The recommended storage temperature is under an inert gas (nitrogen or argon) at 2-8°C.[2]

Emergency Procedures
First-Aid Measures
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Exposure First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical attention if irritation develops and

persists.

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.

Ingestion

If swallowed, do NOT induce vomiting. Get

medical aid immediately. Call a poison control

center.

Accidental Release Measures
The following diagram outlines the general procedure for responding to a spill of yttrium
trifluoroacetate powder.
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Spill of Yttrium
Trifluoroacetate Powder

Evacuate immediate area
and restrict access

Don appropriate PPE:
- N95 Respirator

- Goggles
- Gloves

- Lab Coat

Ensure adequate ventilation
(use fume hood if possible)

Clean up spill

Small Spill:
- Gently sweep up powder

- Avoid creating dust
- Place in a sealed container

Small, manageable spill

Large Spill:
- Contact EHS

- Do not attempt to clean up
  if not trained

Large or unmanageable spill

Decontaminate the area
with soap and water

End of Response

Dispose of waste in
accordance with local regulations

Click to download full resolution via product page

Caption: Emergency Spill Response for Yttrium Trifluoroacetate Powder.

Fire and Explosion Hazard Data
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Property Value

Flammability
Not expected to be a significant fire hazard. It is

a combustible solid.

Flash Point Not applicable.

Autoignition Temperature Not available.

Extinguishing Media

Use extinguishing measures that are

appropriate to local circumstances and the

surrounding environment. Use water spray,

alcohol-resistant foam, dry chemical, or carbon

dioxide.

Hazardous Combustion Products
May produce carbon oxides, hydrogen fluoride,

and yttrium oxides under fire conditions.

Experimental Protocols for Toxicity Assessment
While specific experimental data for yttrium trifluoroacetate is lacking, the following are

generalized protocols based on OECD guidelines for assessing the acute toxicity and irritation

potential of a chemical substance. These are provided for informational purposes to illustrate

the methodologies used in toxicological assessments.

Acute Oral Toxicity - Up-and-Down Procedure (UDP)
(OECD Test Guideline 425)

Principle: A sequential testing method where a single animal is dosed at a time. If the animal

survives, the dose for the next animal is increased; if it dies, the dose is decreased. This

method minimizes the number of animals required to estimate the LD50.

Methodology:

Healthy, young adult rats of a single sex (typically females, as they are often slightly more

sensitive) are used.

The test substance is administered in a single oral dose by gavage.
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Animals are observed for mortality and clinical signs of toxicity for at least 14 days.

The LD50 is calculated using the maximum likelihood method based on the survival

outcomes.

Acute Dermal Irritation/Corrosion (OECD Test Guideline
404)

Principle: The test substance is applied to the skin of a single animal in a stepwise manner to

assess for corrosive or irritant effects.

Methodology:

A small area of skin on the back of an albino rabbit is clipped free of fur.

A 0.5 g patch of the test substance (moistened with a small amount of water if solid) is

applied to the skin and covered with a gauze patch and semi-occlusive dressing.

The patch is removed after a specified time (e.g., 4 hours), and the skin is observed for

erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

The severity of the skin reactions is scored, and the substance is classified based on the

scores.

Acute Eye Irritation/Corrosion (OECD Test Guideline
405)

Principle: The test substance is applied to the eye of a single animal to assess for irritant or

corrosive effects.

Methodology:

A single dose of the test substance (0.1 mL for liquids, 0.1 g for solids) is instilled into the

conjunctival sac of one eye of an albino rabbit. The other eye serves as a control.

The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24, 48, and 72

hours after application.
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The severity of the eye reactions is scored, and the substance is classified based on the

scores and the reversibility of the effects.

Disposal Considerations
Dispose of yttrium trifluoroacetate and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.

Waste materials should be treated as hazardous waste.

Do not allow the material to be released into the environment.

Risk Assessment Workflow
A systematic risk assessment is crucial before handling yttrium trifluoroacetate powder. The

following diagram illustrates a typical workflow.
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Start: Proposed use of
Yttrium Trifluoroacetate

Identify Hazards:
- Skin/Eye Irritant

- Respiratory Irritant
- Unknown long-term effects

Assess Exposure Potential:
- Quantity used

- Frequency and duration of use
- Dust generation potential

Evaluate Risks:
Combine hazard and
exposure information

Implement Control Measures

Engineering Controls:
- Fume hood

High priority

Administrative Controls:
- SOPs

- Training

Medium priority

Personal Protective Equipment:
- Gloves, Goggles, Lab Coat

- Respirator (if needed)

Low priority

Review and Monitor Controls

End: Safe Handling
Procedure Established

Click to download full resolution via product page

Caption: Risk Assessment Workflow for Yttrium Trifluoroacetate Powder.

Disclaimer: This document is intended for informational purposes only and does not constitute

legal or professional advice. It is the responsibility of the user to ensure that all activities are
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conducted in a safe and compliant manner. Always consult the most recent Safety Data Sheet

(SDS) from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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